- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
http://www.chongdachem.com
Hubei Changfu Chemical Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
https://www.cfsilicones.com/
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
http://www.haoxiangbio.com
Imidazole[4,5-c]pyridine ribonucleosides and ribonucleotides
Imidazole[4,5-c]pyridine ribonucleosides and ribonucleotides are a unique class of bioactive compounds derived from the fusion of imidazole and pyridine rings with ribose sugar. These molecules exhibit a rich structural diversity and possess a wide range of biological activities, making them of significant interest in both academic research and pharmaceutical development.
Structurally, these compounds feature a central ring system composed of an imidazole fused to a pyridine ring, which is further linked to a ribose sugar moiety. This unique combination endows the molecules with distinct physicochemical properties and functional groups that can interact with various biological targets. Their structural complexity allows for extensive modifications at different positions, facilitating the exploration of diverse pharmacological profiles.
Imidazole[4,5-c]pyridine ribonucleosides and ribonucleotides have shown promising applications in fields such as antiviral agents, anticancer therapies, and gene regulation. They can act as potent inhibitors of viral replication by targeting key enzymes involved in RNA synthesis or degradation, making them valuable tools for the development of novel therapeutic strategies against viral infections.
Furthermore, these molecules may also serve as potential candidates for modulating cellular processes through interactions with specific receptors or enzymes, contributing to their diverse biological activities. Ongoing research continues to explore their full range of biological effects and applications in both basic science and clinical settings.
![Imidazole[4,5-c]pyridine ribonucleosides and ribonucleotides](https://news.kuujia.com/images/category/30.jpg)
-
Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical ApplicationsInulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
-
The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
-
Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
-
Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
-
Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
